Cas no 53633-35-5 (Benzo[b]thiophen-3(2H)-one,6-methyl-2-(3-oxobenzo[b]thien-2(3H)-ylidene)-)

• Product Name: Benzo[b]thiophen-3(2H)-one,6-methyl-2-(3-oxobenzo[b]thien-2(3H)-ylidene)-
• CAS No: 53633-35-5
• MF: C₁₇H₁₀O₂S₂
• MW: 310.390101909637
• CID: 373300
• PubChem ID: 3034718
• Update Time: 2025-04-19

Benzo[b]thiophen-3(2H)-one,6-methyl-2-(3-oxobenzo[b]thien-2(3H)-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3(2H)-one,6-methyl-2-(3-oxobenzo[b]thien-2(3H)-ylidene)-
• (2Z)-6-methyl-2-(3-oxo-1-benzothiophen-2-ylidene)-1-benzothiophen-3-one
• 6-methyl-2-(3-oxobenzo[b]thien-2(3H)-ylidene)benzo[b]thiophene-3(2H)-one
• (2Z)-6-methyl-3H,3'H-2,2'-bi-1-benzothiophene-3,3'-dione
• 6-Methyl-2(3-oxobenzo(b)thien-2(3H)-ylidene)benzo(b)thiophen-3(2H)-one
• 6-Methyl-2-(3-oxobenzo(b)thien-2(3H)-ylidene)benzo(b)thiophene-3(2H)-one
• Benzo(b)thiophen-3(2H)-one, 6-methyl-2-(3-oxobenzo(b)thien-2(3H)-ylidene)-
• Benzo[b]thiophen-3(2H)-one, 6-methyl-2-(3-oxobenzo[b]thien-2(3H)-ylidene)-
• DTXSID9068873
• EINECS 258-677-5
• 53633-35-5

• Inchi： 1S/C17H10O2S2/c1-9-6-7-11-13(8-9)21-17(15(11)19)16-14(18)10-4-2-3-5-12(10)20-16/h2-8H,1H3/b17-16-
• InChI Key： GWJBKRMAUGITRP-MSUUIHNZSA-N
• SMILES： S1C2C=C(C)C=CC=2C(/C/1=C1\C(C2C=CC=CC=2S\1)=O)=O

Computed Properties

• Exact Mass: 310.0123
• Monoisotopic Mass: 310.012221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 4.4

Experimental Properties

• Density: 1.49
• Boiling Point: 434.5°Cat760mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.771
• PSA: 34.14